Cas no 145530-89-8 (3,5-Pyridinedicarboxylic acid, bis(1,1-dimethylethyl) ester)

• Product Name: 3,5-Pyridinedicarboxylic acid, bis(1,1-dimethylethyl) ester
• CAS No: 145530-89-8
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 1315009
• PubChem ID: 20379035
• Update Time: 2025-04-20

3,5-Pyridinedicarboxylic acid, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, bis(1,1-dimethylethyl) ester
• ditert-butyl pyridine-3,5-dicarboxylate
• Di-tert-butylpyridine-3,5-dicarboxylate
• 3,5-Pyridinedicarboxylic acid, 3,5-bis(1,1-dimethylethyl) ester
• DTXSID80606428
• 145530-89-8
• Di-tert-butyl pyridine-3,5-dicarboxylate

• Inchi： 1S/C15H21NO4/c1-14(2,3)19-12(17)10-7-11(9-16-8-10)13(18)20-15(4,5)6/h7-9H,1-6H3
• InChI Key： BJTLSCCBMXZDQG-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=C(C=1)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14713
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids